1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride
Overview
Description
1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride, also known as CPIM, is a cyclic amine compound consisting of a cyclopropyl group attached to an imidazole ring. It is used in a variety of scientific research applications, including drug design, enzyme inhibition, and biochemistry. CPIM has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine.
Scientific Research Applications
1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride has been used in a variety of scientific research applications, including drug design, enzyme inhibition, and biochemistry. It has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. This compound has also been studied for its ability to inhibit the enzyme carboxylesterase, which is involved in the metabolism of drugs and other compounds. Additionally, this compound has been studied for its potential to act as a cholinesterase inhibitor, which could be useful in the treatment of Alzheimer’s disease.
Mechanism of Action
1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride acts as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. This compound binds to the active site of the enzyme, preventing it from breaking down acetylcholine. This results in an increase in the amount of acetylcholine available for synaptic transmission.
Biochemical and Physiological Effects
This compound has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. This results in an increase in the amount of acetylcholine available for synaptic transmission, which can lead to enhanced cognitive function, improved memory, and increased alertness. Additionally, this compound has been studied for its ability to inhibit the enzyme carboxylesterase, which is involved in the metabolism of drugs and other compounds. This could lead to increased efficacy of certain drugs, as well as reduced side effects.
Advantages and Limitations for Lab Experiments
1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it can be stored for long periods of time without degradation. Additionally, this compound is soluble in a variety of solvents, making it easy to work with in the laboratory. However, this compound is also limited in its use in laboratory experiments. It is not very stable in the presence of light, and it can be degraded by certain enzymes, making it difficult to use in certain experiments.
Future Directions
The potential applications of 1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride are far-reaching, and there are numerous future directions for research. These include further study of its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE), as well as its potential to act as an inhibitor of the enzyme carboxylesterase. Additionally, this compound could be studied for its potential to act as a cholinesterase inhibitor, which could be useful in the treatment of Alzheimer’s disease. Further research could also be conducted to explore the potential of this compound to act as a neurotoxin, as well as its potential to act as an inhibitor of other enzymes involved in neurotransmitter metabolism. Finally, this compound could be studied for its potential to act as an antioxidant, which could be useful in the treatment of various diseases and conditions.
Synthesis Methods
1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride can be synthesized through a variety of methods, including the condensation of 1-cyclopropyl-1H-imidazol-2-ylmethanol with hydrochloric acid, followed by the addition of sodium hydroxide and acetic anhydride. The product is then isolated, purified, and crystallized.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride involves the reaction of cyclopropylamine with 2-bromoacetophenone to form 1-(1-cyclopropyl-1H-imidazol-2-yl)propan-2-one, which is then reduced to 1-(1-cyclopropyl-1H-imidazol-2-yl)propan-2-ol. The final step involves the reaction of 1-(1-cyclopropyl-1H-imidazol-2-yl)propan-2-ol with hydrochloric acid to form 1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride.", "Starting Materials": [ "Cyclopropylamine", "2-Bromoacetophenone", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with 2-bromoacetophenone in the presence of a base such as sodium hydroxide to form 1-(1-cyclopropyl-1H-imidazol-2-yl)propan-2-one.", "Step 2: 1-(1-cyclopropyl-1H-imidazol-2-yl)propan-2-one is reduced to 1-(1-cyclopropyl-1H-imidazol-2-yl)propan-2-ol using a reducing agent such as sodium borohydride.", "Step 3: 1-(1-cyclopropyl-1H-imidazol-2-yl)propan-2-ol is reacted with hydrochloric acid to form 1-(1-cyclopropyl-1H-imidazol-2-yl)methanamine hydrochloride." ] } | |
| 2490709-36-7 | |
Molecular Formula |
C7H12ClN3 |
Molecular Weight |
173.6 |
Purity |
95 |
Origin of Product |
United States |
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